Methyl 2,4-difluoro-3-nitrobenzoate

• IUPAC Name: methyl 2,4-difluoro-3-nitrobenzoate
• InChI: InChI=1S/C8H5F2NO4/c1-15-8(12)4-2-3-5(9)7(6(4)10)11(13)14/h2-3H,1H3
• InChI Key: RYRQVVQNFZRPRN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C(=C(C=C1)F)[N+](=O)[O-])F
• Molecular Formula: C8H5F2NO4
• Molecular Weight: 217.13 g/mol

Description

Methyl 2,4-difluoro-3-nitrobenzoate (MDFNB) is a synthetic compound used in a variety of scientific research applications. It has a unique chemical structure, which is composed of two fluorine atoms, two nitro groups, and a methyl group. MDFNB is synthesized from several starting materials, including 2,4-difluorobenzaldehyde, nitromethane, and trimethylamine. This compound has been used in a number of scientific research applications, including biochemical and physiological studies, drug development, and organic synthesis.

Scientific Research Applications

Methyl 2,4-difluoro-3-nitrobenzoate has been used in a number of scientific research applications, including biochemical and physiological studies, drug development, and organic synthesis. In biochemical and physiological studies, Methyl 2,4-difluoro-3-nitrobenzoate has been used as a tool to investigate the structure and function of enzymes, proteins, and other biomolecules. It has also been used as a substrate for the synthesis of new drugs, as well as in the study of the mechanisms of drug action. In organic synthesis, Methyl 2,4-difluoro-3-nitrobenzoate has been used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals and other organic compounds.

Mechanism of Action

Methyl 2,4-difluoro-3-nitrobenzoate is a synthetic compound that has a unique chemical structure, which is composed of two fluorine atoms, two nitro groups, and a methyl group. The structure of Methyl 2,4-difluoro-3-nitrobenzoate is such that it can interact with a variety of biomolecules, including proteins, enzymes, and other biomolecules. The interaction of Methyl 2,4-difluoro-3-nitrobenzoate with these biomolecules can lead to changes in their structure and function, which can then lead to changes in the biochemical and physiological processes of the organism.
Biochemical and Physiological Effects
The interaction of Methyl 2,4-difluoro-3-nitrobenzoate with biomolecules can lead to changes in their structure and function, which can then lead to changes in the biochemical and physiological processes of the organism. For example, Methyl 2,4-difluoro-3-nitrobenzoate has been shown to inhibit the activity of certain enzymes, such as the cytochrome P450 family of enzymes, which are involved in the metabolism of drugs and other substances. In addition, Methyl 2,4-difluoro-3-nitrobenzoate has been shown to affect the activity of certain receptors, such as the serotonin receptor, which is involved in the regulation of mood and behavior.

Advantages and Limitations for Lab Experiments

The use of Methyl 2,4-difluoro-3-nitrobenzoate in scientific research has several advantages. It is a relatively inexpensive compound, and it is easy to synthesize and purify. In addition, Methyl 2,4-difluoro-3-nitrobenzoate has a unique chemical structure, which makes it useful for studying the structure and function of enzymes, proteins, and other biomolecules. However, there are some limitations to the use of Methyl 2,4-difluoro-3-nitrobenzoate in scientific research. For example, Methyl 2,4-difluoro-3-nitrobenzoate is relatively unstable and can decompose over time, which can lead to inaccurate results. In addition, Methyl 2,4-difluoro-3-nitrobenzoate is toxic, and therefore it should be handled with caution.

Future Directions

Methyl 2,4-difluoro-3-nitrobenzoate has been used in a number of scientific research applications, and there are many potential future directions for its use. For example, Methyl 2,4-difluoro-3-nitrobenzoate could be used to study the structure and function of other biomolecules, such as DNA and RNA. In addition, Methyl 2,4-difluoro-3-nitrobenzoate could be used to study the mechanisms of action of drugs, and to develop new drugs. Finally, Methyl 2,4-difluoro-3-nitrobenzoate could be used in the development of new organic compounds, such as pharmaceuticals and other organic compounds.

Synthesis Methods

Methyl 2,4-difluoro-3-nitrobenzoate is synthesized from several starting materials, including 2,4-difluorobenzaldehyde, nitromethane, and trimethylamine. The synthesis of Methyl 2,4-difluoro-3-nitrobenzoate involves the condensation reaction of 2,4-difluorobenzaldehyde with nitromethane in the presence of a base such as trimethylamine. This reaction proceeds via an aldol condensation to form a nitroaldol intermediate, which is then hydrolyzed to form the desired product. The reaction has been optimized to give a high yield of the product in a short reaction time.